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Compound of Interest

Compound Name: Anti-NASH agent 1

Cat. No.: B11931869 Get Quote

This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with the farnesoid X receptor (FXR) agonist,

Obeticholic Acid (OCA), a representative Anti-NASH Agent. Adherence to these guidelines is

essential for ensuring laboratory safety and procedural integrity.

Chemical and Safety Data Overview
Obeticholic Acid (OCA) is a semi-synthetic bile acid analogue.[1] While instrumental in NASH

research, it presents several hazards that necessitate careful handling.[2] The following table

summarizes key quantitative data for OCA.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b11931869?utm_src=pdf-interest
https://academic.oup.com/bmb/article-abstract/133/1/95/5818043
https://file.medchemexpress.com/batch_PDF/HY-12222/Obeticholic-acid-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Chemical Name
(3α,5β,6α,7α)-6-Ethyl-3,7-

dihydroxycholan-24-oic Acid
[3]

CAS Number 459789-99-2 [2][3]

Molecular Formula C₂₆H₄₄O₄ [3]

Molecular Weight 420.6 g/mol [3]

Physical Form Solid [2]

Melting Point 108-110°C [2]

Boiling Point 562.9°C at 760 mmHg [2]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH361:

Suspected of damaging fertility

or the unborn child

[2][4]

Operational and Disposal Protocols
The following protocols provide step-by-step guidance for the safe handling and disposal of

Obeticholic Acid in a laboratory setting.

Experimental Handling and Personal Protective
Equipment (PPE)
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Step Procedure
PPE & Engineering
Controls

1. Preparation

Work in a designated area,

such as a chemical fume hood

or a well-ventilated space, to

minimize inhalation exposure.

[2] Ensure a safety shower and

eye wash station are

accessible.[2]

Chemical fume hood,

accessible eye wash station

and safety shower.

2. Donning PPE

Wear appropriate personal

protective equipment before

handling the compound.

Impervious clothing, nitrile

gloves, safety goggles with

side-shields, and a suitable

respirator if dust formation is

likely.[2][3]

3. Weighing & Dilution

Handle the solid powder

carefully to avoid creating dust.

[3] If preparing solutions, add

the solvent to the pre-weighed

OCA slowly to prevent

splashing.

Use a chemical fume hood for

weighing and solution

preparation.

4. Post-Handling

After handling, wash hands

thoroughly.[2] Decontaminate

all surfaces and equipment

used.

Standard laboratory soap and

water.

5. Accidental Exposure

Eyes: Rinse cautiously with

water for several minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing.[2]Skin: Wash

with plenty of soap and water.

[2]Inhalation: Move person to

fresh air.[2][3]Ingestion: Rinse

mouth and seek medical

advice.[2]

Seek medical attention if

exposed or concerned.[4]
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6. Spills

Evacuate personnel to a safe

area. Wear full PPE, including

a self-contained breathing

apparatus if necessary, and

avoid dust formation.[3] Absorb

spills with an inert, liquid-

binding material and collect for

disposal.[2] Provide adequate

ventilation.[3]

Full PPE, spill containment kit

with absorbent material.

Storage and Disposal Plan
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Step Procedure Guidelines

1. Storage

Store in a well-ventilated,

locked place with the container

tightly closed.[2]

Store according to

manufacturer's

recommendations (often at

-20°C for long-term stability).

2. Waste Collection

Collect all waste materials

(excess OCA, contaminated

consumables) in a designated,

properly labeled hazardous

waste container.[5][6] The

container must be compatible

with the chemical and kept

closed except when adding

waste.[6][7]

Use sturdy, chemically

resistant containers with

secure screw caps.[6]

3. Empty Containers

An "empty" container must

have all contents removed by

standard practice.[7] The first

rinse of the container must be

collected and disposed of as

hazardous waste.[5]

Subsequent rinses may be

permissible for drain disposal

depending on local

regulations.

Obliterate or deface the

original label before disposing

of the rinsed, dried container

as solid waste.[5]

4. Disposal

All chemical waste and

contaminated materials must

be disposed of through your

institution's Environmental

Health and Safety (EHS)

office.[8] Never dispose of

OCA via standard trash or

sewer drains.[5]

Contact EHS for a scheduled

waste pick-up.

Visualized Workflows and Pathways

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-12222/Obeticholic-acid-SDS-MedChemExpress.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Handling Workflow for Obeticholic Acid
The following diagram outlines the procedural flow for safely managing Obeticholic Acid from

receipt to final disposal.
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Caption: Laboratory workflow for Obeticholic Acid.
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Mechanism of Action: FXR Signaling Pathway
Obeticholic Acid is a potent agonist of the Farnesoid X Receptor (FXR), a nuclear receptor that

plays a central role in regulating bile acid, lipid, and glucose metabolism.[9][10] Its activation

initiates a signaling cascade that is key to its therapeutic effects in NASH.
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Caption: Simplified FXR signaling pathway activated by Obeticholic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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